Cas no 1095080-54-8 ((1-ethyl-1H-pyrazol-5-yl)boronic acid)

(1-Ethyl-1H-pyrazol-5-yl)boronic acid is a boronic acid derivative featuring a pyrazole core with an ethyl substituent at the 1-position. This compound is a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures with high efficiency. The pyrazole moiety enhances its utility in pharmaceutical and agrochemical applications, where such heterocycles are prevalent. Its boronic acid group exhibits good stability under standard conditions, facilitating handling and storage. The ethyl group improves solubility in organic solvents, aiding reaction compatibility. This reagent is particularly useful for constructing complex molecules in medicinal chemistry and materials science, offering reliable reactivity and selectivity in palladium-catalyzed transformations.
(1-ethyl-1H-pyrazol-5-yl)boronic acid structure
1095080-54-8 structure
Product Name:(1-ethyl-1H-pyrazol-5-yl)boronic acid
CAS No:1095080-54-8
MF:C5H9BN2O2
MW:139.948160886765
MDL:MFCD03419491
CID:1029550
PubChem ID:49964170
Update Time:2025-06-07

(1-ethyl-1H-pyrazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1-Ethyl-1H-pyrazol-5-yl)boronic acid
    • 1-Ethylpyrazole-5-boronic Acid
    • 1-Ethyl-1h-pyrazol-5-ylboronic acid
    • B-(1-Ethyl-1H-pyrazol-5-yl)boronic acid
    • (1-ETHYL-1H-PYRAZOL-5-YL)BORANEDIOL
    • 1-Ethylpyrazole-5-boronicAcid
    • STL411789
    • SBB073219
    • 5124AJ
    • AB14503
    • SY016173
    • ST45255716
    • BBL038046
    • F11597
    • (2-ethylpyrazol-3-yl)boronic acid
    • SCHEMBL1648042
    • EN300-92446
    • 2-ETHYLPYRAZOL-3-YLBORONIC ACID
    • AKOS003585317
    • CS-0028760
    • AMY32772
    • A895017
    • DS-18118
    • 1095080-54-8
    • DA-16915
    • VTB08054
    • MFCD03419491
    • (1-Ethyl-1H-pyrazol-5-yl)boronicacid
    • (1-ethyl-1H-pyrazol-5-yl)boronic acid
    • MDL： MFCD03419491
    • Inchi： 1S/C5H9BN2O2/c1-2-8-5(6(9)10)3-4-7-8/h3-4,9-10H,2H2,1H3
    • InChI Key： ZMKALWZRSCXBEY-UHFFFAOYSA-N
    • SMILES： OB(C1=CC=NN1CC)O

Computed Properties

  • Exact Mass: 140.07600
  • Monoisotopic Mass: 140.0757077 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 139.95
  • Topological Polar Surface Area: 58.3

Experimental Properties

  • PSA: 58.28000
  • LogP: -1.41720

(1-ethyl-1H-pyrazol-5-yl)boronic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-ethyl-1H-pyrazol-5-yl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM133753-1g
(1-Ethyl-1H-pyrazol-5-yl)boronic acid
 1095080-54-8 95+%
1g
 $53 2021-08-05
Chemenu
CM133753-5g
(1-Ethyl-1H-pyrazol-5-yl)boronic acid
 1095080-54-8 95+%
5g
 $200 2021-08-05
Chemenu
CM133753-10g
(1-Ethyl-1H-pyrazol-5-yl)boronic acid
 1095080-54-8 95+%
10g
 $333 2021-08-05
Ambeed
A195080-100mg
(1-Ethyl-1H-pyrazol-5-yl)boronic acid
 1095080-54-8 97%
100mg
 $13.0 2025-03-05
Ambeed
A195080-250mg
(1-Ethyl-1H-pyrazol-5-yl)boronic acid
 1095080-54-8 97%
250mg
 $22.0 2025-03-05
Ambeed
A195080-1g
(1-Ethyl-1H-pyrazol-5-yl)boronic acid
 1095080-54-8 97%
1g
 $34.0 2025-03-05
Ambeed
A195080-5g
(1-Ethyl-1H-pyrazol-5-yl)boronic acid
 1095080-54-8 97%
5g
 $120.0 2025-03-05
Apollo Scientific
OR907353-1g
1-Ethyl-1H-pyrazol-5-ylboronic acid
 1095080-54-8 0.97
1g
 £27.00 2025-03-21
Apollo Scientific
OR907353-5g
1-Ethyl-1H-pyrazol-5-ylboronic acid
 1095080-54-8 0.97
5g
 £132.00 2025-02-21
ChemScence
CS-0028760-1g
(1-Ethyl-1H-pyrazol-5-yl)boronic acid
 1095080-54-8 99.59%
1g
 $48.0 2022-04-28

(1-ethyl-1H-pyrazol-5-yl)boronic acid Related Literature

Related Categories

1095080-54-8 ((1-ethyl-1H-pyrazol-5-yl)boronic acid) Related Products

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.